Cas no 101219-71-0 (4-(1S)-1-hydroxyethylbenzonitrile)

• Product Name: 4-(1S)-1-hydroxyethylbenzonitrile
• CAS No: 101219-71-0
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD08702986
• CID: 62214
• PubChem ID: 11768717
• Update Time: 2024-11-04

4-(1S)-1-hydroxyethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Cyanophenyl)ethanol
• 4-[(1S)-1-Hydroxyethyl]benzonitrile
• (S)-1-(4-CYANOPHENYL)ETHANOL4-(1S)-HYDROXYETHYLBENZONITRILE
• (S)-1-(4-Cyaphenyl)ethal
• (S)-1-(4-ISOCYANOPHENYL)ETHANOL
• 4-[1S]-HYDROXY ETHYL BENZOATE
• 4-(1S)-1-hydroxyethylbenzonitrile
• CS-0309290
• 101219-71-0
• DTXSID20472048
• Benzonitrile, 4-[(1S)-1-hydroxyethyl]- (9CI)
• AKOS015840153
• 4-(1S)-hydroxyethylbenzonitrile
• A16261
• C13987
• (S)-4-(1-hydroxyethyl)benzonitrile
• SCHEMBL4728041
• EN300-1722008
• MFCD08702986
• Benzonitrile, 4-[(1S)-1-hydroxyethyl]-
• DB-031194

• MDL： MFCD08702986
• Inchi： 1S/C9H9NO/c1-7(11)9-4-2-8(6-10)3-5-9/h2-5,7,11H,1H3/t7-/m0/s1
• InChI Key： XGAVOODMMBMCKV-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.124
• Boiling Point: 291.337 °C at 760 mmHg
• Flash Point: 291.337 °C at 760 mmHg
• Refractive Index: 1.556
• PSA: 44.02
• LogP: 1.61158

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles